Cas no 731839-93-3 (2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate)

• Product Name: 2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate
• CAS No: 731839-93-3
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 5455233
• PubChem ID: 2424834
• Update Time: 2025-05-25

2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Z18297660
• AKOS030641666
• 731839-93-3
• [2-(4-tert-butylanilino)-2-oxoethyl] 4-formylbenzoate
• EN300-1186812
• [(4-TERT-BUTYLPHENYL)CARBAMOYL]METHYL 4-FORMYLBENZOATE
• 2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate

• Inchi： 1S/C20H21NO4/c1-20(2,3)16-8-10-17(11-9-16)21-18(23)13-25-19(24)15-6-4-14(12-22)5-7-15/h4-12H,13H2,1-3H3,(H,21,23)
• InChI Key： UPWAHMFGZSILSI-UHFFFAOYSA-N
• SMILES： C(OCC(NC1=CC=C(C(C)(C)C)C=C1)=O)(=O)C1=CC=C(C=O)C=C1

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.198±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.8±45.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate

Compound CAS No 731839-93-3: 2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate

The compound with CAS No 731839-93-3, also known as 2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

The molecular structure of 2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate is characterized by a benzene ring substituted with a formyl group at the para position and an amino group attached to a substituted phenethyl chain. The presence of the dimethylethyl group introduces steric hindrance, which can influence the compound's bioavailability and pharmacokinetics. This structural complexity contributes to its unique reactivity and selectivity in biochemical environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The use of microwave-assisted synthesis has further streamlined the production process, enhancing yield and purity. These developments have made CAS No 731839-93-3 more accessible for preclinical studies and industrial applications.

In terms of pharmacological activity, 2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. Preclinical trials have shown its efficacy in reducing inflammation in animal models, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate receptor activity has opened avenues for its use in treating neurodegenerative diseases.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed its binding affinity to specific protein targets, further validating its therapeutic potential. These findings align with recent trends in personalized medicine, where compounds like CAS No 731839-93-3 are being tailored to target specific genetic mutations associated with diseases.

In conclusion, the compound with CAS No 731839-93-3, or 2-[[4-(1,1-Dimethylethyl)phenyl]amino]-2-oxoethyl 4-formylbenzoate, represents a significant advancement in chemical innovation. Its versatile structure, coupled with cutting-edge synthesis techniques and promising pharmacological profiles, positions it as a valuable asset in both academic research and industrial applications. As research continues to unravel its full potential, this compound is poised to make substantial contributions to the field of medicinal chemistry.